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Compound of Interest

Compound Name: Cyclobutanecarboxylic acid

Cat. No.: B193281

This technical guide provides a comprehensive overview of the available thermochemical data
for cyclobutanecarboxylic acid. It is intended for researchers, scientists, and professionals in
the field of drug development and chemical research who require accurate and reliable
thermodynamic information for this compound. This document details the enthalpy of formation
and combustion, alongside the experimental methodologies employed for their determination.

Thermochemical Data Summary

The thermochemical properties of cyclobutanecarboxylic acid in the liquid phase have been
experimentally determined and are summarized in the table below. These values are crucial for
understanding the energetic stability and reactivity of the molecule.

Thermochemical

Symbol Value (kJ/mol) Method
Property
Standard Enthalpy of o -~
) o AcHeliquid -2684 Not specified
Combustion (liquid)
Standard Enthalpy of o i
AfH°liquid -435.5 Calculation from AcH®

Formation (liquid)

Note: The standard state is 298.15 K (25 °C) and 1 atm. The enthalpy of formation is calculated
from the enthalpy of combustion.
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Experimental Protocols

The determination of the standard enthalpy of combustion for liquid organic compounds like
cyclobutanecarboxylic acid is typically performed using bomb calorimetry. This technique
measures the heat released when a substance is completely burned in a constant-volume
container.

Bomb Calorimetry for Liquid Samples

The experimental workflow for determining the standard enthalpy of combustion using a bomb
calorimeter involves the following key steps:

o Sample Preparation: A precisely weighed sample of cyclobutanecarboxylic acid (typically
in the range of 0.5 to 1.5 grams) is placed in a sample holder, often a crucible made of a
material that does not react with the sample or the combustion products. For volatile liquids,
the sample is often encapsulated in a gelatin capsule or a thin-walled glass ampule.

o Calorimeter Assembly: The sample holder is placed inside a high-pressure stainless steel
vessel known as the "bomb." A known length of fuse wire (e.g., platinum or nickel-chromium)
is positioned to be in contact with the sample to initiate combustion. The bomb is then sealed
and pressurized with pure oxygen to a pressure of approximately 30 atmospheres.

o Calorimeter Setup: The sealed bomb is submerged in a known quantity of water in an
insulated container called a calorimeter. A stirrer is used to ensure uniform temperature
distribution in the water, and a high-precision thermometer is used to monitor the
temperature changes.

o Combustion Reaction: The sample is ignited by passing an electric current through the fuse
wire. The complete combustion of the organic compound releases heat, which is transferred
to the bomb and the surrounding water, causing a rise in temperature.

o Temperature Measurement: The temperature of the water is recorded at regular intervals
before, during, and after the combustion reaction until a steady final temperature is reached.
The temperature change (AT) is a critical parameter in the subsequent calculations.

o Data Analysis and Corrections: The total heat released during the combustion is calculated
using the heat capacity of the calorimeter system (bomb, water, etc.), which is determined
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separately by combusting a standard substance with a known heat of combustion, such as
benzoic acid. Corrections are applied for the heat released by the ignition wire and for the
formation of any side products, such as nitric acid from the residual nitrogen in the bomb.

o Calculation of Enthalpy of Combustion: From the corrected heat released and the mass of
the sample, the standard internal energy of combustion (AcU°®) is calculated. The standard
enthalpy of combustion (AcH®) is then determined using the following relationship:

AcH® = AcU° + AngasRT

where Angas is the change in the number of moles of gas in the combustion reaction, R is
the ideal gas constant, and T is the standard temperature (298.15 K).

Logical Workflow for Thermochemical Data
Determination

The following diagram illustrates the logical workflow for determining the standard enthalpy of
formation from experimental bomb calorimetry data.
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Caption: Workflow for determining the standard enthalpy of formation.
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 To cite this document: BenchChem. [A Technical Guide to the Thermochemical Properties of
Cyclobutanecarboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b193281#thermochemical-data-for-
cyclobutanecarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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